Cas no 1249262-80-3 (5-(4-methoxypyrrolidin-2-yl)-1,3-dimethyl-1H-1,2,4-triazole)

• Product Name: 5-(4-methoxypyrrolidin-2-yl)-1,3-dimethyl-1H-1,2,4-triazole
• CAS No: 1249262-80-3
• MF: C₉H₁₆N₄O
• MW: 196.249541282654
• MDL: MFCD16851602
• CID: 5605967
• PubChem ID: 62695507
• Update Time: 2025-11-06

5-(4-methoxypyrrolidin-2-yl)-1,3-dimethyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1249262-80-3
• EN300-901501
• 5-(4-methoxypyrrolidin-2-yl)-1,3-dimethyl-1H-1,2,4-triazole

• MDL： MFCD16851602
• Inchi： 1S/C9H16N4O/c1-6-11-9(13(2)12-6)8-4-7(14-3)5-10-8/h7-8,10H,4-5H2,1-3H3
• InChI Key： PMCROBQONHWERB-UHFFFAOYSA-N
• SMILES： O(C)C1CNC(C2=NC(C)=NN2C)C1

Computed Properties

• Exact Mass: 196.13241115g/mol
• Monoisotopic Mass: 196.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 52Ų

Additional information on 5-(4-methoxypyrrolidin-2-yl)-1,3-dimethyl-1H-1,2,4-triazole

Comprehensive Overview of 5-(4-methoxypyrrolidin-2-yl)-1,3-dimethyl-1H-1,2,4-triazole (CAS No. 1249262-80-3): Properties, Applications, and Research Insights

The compound 5-(4-methoxypyrrolidin-2-yl)-1,3-dimethyl-1H-1,2,4-triazole (CAS No. 1249262-80-3) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a 1,2,4-triazole core with a 4-methoxypyrrolidine moiety, offering versatile chemical properties. This article delves into its synthesis, physicochemical characteristics, and potential applications, while addressing trending topics such as drug discovery, sustainable chemistry, and AI-driven molecular design.

From a structural perspective, the 1,2,4-triazole ring is known for its electron-rich nature, enabling hydrogen bonding and π-π stacking interactions—key features for bioactive molecule development. The 4-methoxypyrrolidine substituent further enhances solubility and metabolic stability, making this compound a candidate for central nervous system (CNS) therapeutics. Researchers have explored its role in modulating neurotransmitter receptors, aligning with current interests in neurological disorders like Parkinson’s and Alzheimer’s diseases.

In agrochemical applications, 5-(4-methoxypyrrolidin-2-yl)-1,3-dimethyl-1H-1,2,4-triazole exhibits potential as a plant growth regulator. Its ability to influence enzymatic pathways has been studied in crop protection, resonating with the global demand for sustainable agriculture. Recent patents highlight derivatives of this compound as eco-friendly alternatives to traditional pesticides, addressing environmental toxicity concerns—a hot topic in green chemistry forums.

Synthetic routes to this compound often involve multicomponent reactions or catalytic cyclization, with yields optimized via microwave-assisted synthesis—a technique frequently searched by chemists for time-efficient protocols. Computational studies using molecular docking tools have predicted its affinity for kinase targets, reflecting the growing intersection of cheminformatics and experimental validation in preclinical research.

Regulatory and safety profiles of CAS No. 1249262-80-3 are under continuous evaluation. While not classified as hazardous, its handling requires standard laboratory precautions. The compound’s logP and pKa values suggest moderate lipophilicity, relevant for formulation scientists designing drug delivery systems. These metrics are critical for ADME (Absorption, Distribution, Metabolism, Excretion) predictions, a recurring theme in pharmacokinetic discussions.

Market trends indicate rising interest in triazole-based scaffolds, driven by their therapeutic diversity. Analysts link this to the COVID-19 pandemic, which accelerated research into broad-spectrum antivirals—though no direct efficacy of this compound has been reported. Meanwhile, high-throughput screening platforms increasingly include such molecules, leveraging machine learning to identify novel bioactivities.

In conclusion, 5-(4-methoxypyrrolidin-2-yl)-1,3-dimethyl-1H-1,2,4-triazole represents a multifaceted tool for researchers. Its dual applicability in life sciences and material chemistry underscores the importance of structure-activity relationship (SAR) studies. Future directions may explore its nanocarrier conjugates for targeted therapies, aligning with the personalized medicine movement—a dominant query in modern biomedical searches.